Cas no 2248267-86-7 (Tert-butyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate)

Tert-butyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate is a versatile chiral building block widely used in pharmaceutical and agrochemical synthesis. Its key advantages include the presence of a trifluoromethyl group, which enhances metabolic stability and lipophilicity in bioactive molecules, and the tert-butyl ester moiety, which offers improved handling and selective deprotection properties. The pyrrolidine scaffold provides a rigid, conformationally constrained structure, facilitating stereoselective transformations. This compound is particularly valuable in the development of protease inhibitors, CNS-active agents, and other therapeutics requiring precise stereochemistry. Its high purity and stability under standard conditions make it a reliable intermediate for complex synthetic routes.
Tert-butyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate structure
2248267-86-7 structure
Product Name:Tert-butyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate
CAS No:2248267-86-7
MF:C10H16F3NO2
MW:239.234753608704
CID:6352612
PubChem ID:137938964
Update Time:2025-05-19

Tert-butyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate
    • EN300-6512266
    • 2248267-86-7
    • Inchi: 1S/C10H16F3NO2/c1-9(2,3)16-8(15)7-6(4-5-14-7)10(11,12)13/h6-7,14H,4-5H2,1-3H3
    • InChI Key: LGQKFCQTRWSHPF-UHFFFAOYSA-N
    • SMILES: FC(C1CCNC1C(=O)OC(C)(C)C)(F)F

Computed Properties

  • Exact Mass: 239.11331324g/mol
  • Monoisotopic Mass: 239.11331324g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.3Ų

Tert-butyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate Pricemore >>

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Additional information on Tert-butyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate

Tert-butyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate (CAS No. 2248267-86-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Tert-butyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate, identified by its CAS number 2248267-86-7, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its trifluoromethyl-substituted pyrrolidine core, plays a crucial role in the synthesis of various bioactive molecules, particularly those targeting neurological and anti-inflammatory applications.

The trifluoromethyl group appended to the pyrrolidine ring imparts unique electronic and steric properties, making it an attractive moiety for medicinal chemists. The presence of this group enhances the metabolic stability and binding affinity of drug candidates, which is a critical factor in drug design. Recent studies have highlighted the utility of trifluoromethyl compounds in developing treatments for conditions such as Alzheimer's disease and rheumatoid arthritis, where precise modulation of biological pathways is essential.

In the context of drug development, Tert-butyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate serves as a building block for constructing more complex molecular architectures. Its structural features allow for facile functionalization at multiple positions, enabling the synthesis of a diverse array of pharmacophores. For instance, the tert-butyl ester group can be hydrolyzed to yield the corresponding carboxylic acid, which can then be further derivatized into amides, acids, or other functional groups prevalent in drug molecules.

Recent advancements in synthetic methodologies have further underscored the importance of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to introduce additional degrees of complexity into derivatives of Tert-butyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate. These methods have enabled the preparation of novel analogs with enhanced pharmacological properties, including improved solubility and reduced toxicity.

The pharmaceutical industry has also leveraged computational chemistry and high-throughput screening to identify promising derivatives of this compound. By integrating machine learning algorithms with experimental data, researchers can predict the biological activity of new molecules with remarkable accuracy. This approach has accelerated the discovery process and led to the identification of several lead compounds that are currently undergoing preclinical evaluation.

The versatility of Tert-butyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate extends beyond its role as a synthetic intermediate. It has been utilized in the development of agrochemicals and specialty chemicals, where its unique structural features contribute to improved performance and environmental compatibility. The trifluoromethyl group, in particular, is known to enhance the efficacy of pesticides and herbicides while minimizing off-target effects.

In conclusion, Tert-butyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate (CAS No. 2248267-86-7) is a multifaceted compound with broad applications in pharmaceutical and chemical synthesis. Its structural attributes and reactivity make it an invaluable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to remain at the forefront of chemical innovation.

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